A vertical cavity surface emitting laser (VCSEL) quick fabrication (VQF) process is applied to epitaxial materials designed for miniature atomic clock applications (MACs). The process is used to assess material quality and uniformity of a full 100 mm (4-inch) wafer against the stringent target specification of VCSELs for MACs. Target specifications in optical power (>0.6 mW) and differential efficiencies (<0.5 W/A) are achieved over large portions of a wafer; however, the variation in the oxide aperture diameter is shown to limit the yield. The emission of the fundamental mode at 894.6 nm at 70 ℃ $^{\circ}\mathrm{C}$ is met over a significant area of the wafer for ∼4 μ $\mu $ m aperture multi-mode devices. The consideration of the on-wafer variation reveals that further optimisation is required to increase the device yield to levels required for volume manufacture.

SF6 has been recognized worldwide as the main insulating gas for Gas-Insulated Switchgear (GIS). It is often required to accurately and effectively detect typical SF6 decomposition. In this paper, a sub-ppm-level SO2F2 and SOF2 gas sensor based on photoacoustic spectroscopy (PAS) is proposed and demonstrated. The steel resonant photoacoustic cell with a resonant frequency of 1750 Hz was designed and fabricated. The harmonic detection technique in wavelength modulation spectroscopy was applied to improve the signal-to-noise ratio. A mercury-cadmium-telluride photodetector was added in the PAS system to monitor the input optical power, in order to compensate for the errors caused by power fluctuations. SO2F2 and SOF2 were measured by using distributed feedback quantum cascade lasers at 6648 and 7463 nm, respectively. The results show that the proposed sensor performed with favourable linearity within the dynamic range, and reached the minimum detection limit of 0.22 ppm for SO2F2 and 0.28 ppm for SOF2, which indicated its great potential for monitoring the decomposition process of SF6 in GIS.

This study presents an investigation on the performance of the sensitivity of a dual spider-shaped surface plasmon resonance (SPR)-based photonic crystal fibre (PCF) refractive index sensor having unique design specifications. To evaluate the fibre guiding properties, Finite Element Method is used for utilising the monetarily accessible COMSOL Multiphysics version 5.3a. A gold layer has been used as the plasmonic material surrounding the fibre to ensure chemical stability, and a single fine coating of TiO2 supported the improvement of gold attachment with the fibre. The structural air holes' design arrangement inside the PCF gives an enhanced sensitivity performance. The proposed PCF-SPR gives extremely reduced confinement losses. Numerous precise investigations on the fibre parameters show the highest amplitude sensitivity of 4233 RIU−1 in detecting the scope of the refractive index (RI) 1.32–1.41. 2.36 × 10−6 and 1.18 × 10−5 and are achieved as amplitude resolution and wavelength resolution, respectively. The highest confinement loss found for this sensor is recorded to be 6.22 dB/cm. The RI sensor can lead to the exact identification of organic chemicals and biological analytes for the proposed design specifications, providing good sensitivity with significantly reduced confinement loss.

A method is proposed for optical characterisation of materials, which is a very important input for realistic channel simulation based on Monte-Carlo Ray-Tracing algorithms. This original approach consists first of all in carrying out some measurements of the optical power received after propagation in the environment containing the materials sought, using a simple and low-cost experimental setup. In a second step, this approach is based on an optimization algorithm. It takes as input the optical power measurements made, associated with the parameters of the measurement environment, such as the positions or properties of the sensors. This algorithm searches for the parameters of the material reflection models, minimising the difference between the optical measurement and the simulation. Two cost functions are studied to perform this search and showed that the correlation measure is the more robust one. To avoid uncertainties in the real input data, this approach is discussed using only a virtual configuration with well-controlled input data and thus a virtual measurement obtained by simulation. The results show that this method produces a correct estimate of the Bidirectional Reflectance Distribution Function (BRDF) albedos, provided that the chosen BRDF models correspond well to the reflection behaviour of the materials, and that the materials have a significant influence on the measured optical power.